Cas no 65001-59-4 (2,5,7-Trimethyl-2,3-dihydro-1H-inden-1-one)

2,5,7-Trimethyl-2,3-dihydro-1H-inden-1-one is a cyclic ketone derivative with a substituted indane core structure. Its unique trimethyl substitution pattern enhances stability and influences its reactivity, making it a valuable intermediate in organic synthesis. The compound's rigid bicyclic framework and ketone functionality allow for selective transformations, including reductions or nucleophilic additions, facilitating its use in pharmaceutical and fine chemical applications. Its well-defined molecular structure ensures consistent performance in synthetic routes, while its moderate polarity contributes to good solubility in common organic solvents. The product is typically characterized by high purity, ensuring reproducibility in research and industrial processes.

2,5,7-Trimethyl-2,3-dihydro-1H-inden-1-one structure

65001-59-4 structure

Product Name:2,5,7-Trimethyl-2,3-dihydro-1H-inden-1-one

CAS No:65001-59-4

MF:C₁₂H₁₄O

MW:174.238963603973

CID:501322

PubChem ID:11769049

Update Time:2025-06-07

2,5,7-Trimethyl-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

- 2,5,7-Trimethyl-2,3-dihydro-1H-inden-1-one
- 1H-Inden-1-one,2,3-dihydro-2,5,7-trimethyl-
- 2,5,7-TRIMETHYL-1-INDANONE
- 2,5,7-trimethyl-2,3-dihydroinden-1-one
- 2,5,7-Trimethylindan-1-one
- 2,5,7-Trimethyl-indan-1-one
- LogP
- 2,3-Dihydro-2,5,7-trimethyl-1H-inden-1-one
- N14242
- DTXSID70472093
- AKOS006288371
- AC-18671
- J-507271
- 2,5,7-Trimethyl-l-indanone
- 65001-59-4
- YACBQDSJEQTNRJ-UHFFFAOYSA-N
- A834940
- SCHEMBL5716849
- methyl-5,7-dimethylindan-1-one
- MDL： MFCD09030781
- Inchi： 1S/C12H14O/c1-7-4-8(2)11-10(5-7)6-9(3)12(11)13/h4-5,9H,6H2,1-3H3
- InChI Key： YACBQDSJEQTNRJ-UHFFFAOYSA-N
- SMILES： O=C1C2C(C)=CC(C)=CC=2CC1C

Computed Properties

Exact Mass: 174.10452
Monoisotopic Mass: 174.104465066g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 221
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 17.1Å²

Experimental Properties

Density: 1.039
Boiling Point: 294 ºC
Flash Point: 124 ºC
Refractive Index: 1.544
PSA: 17.07

2,5,7-Trimethyl-2,3-dihydro-1H-inden-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A079000769-250mg	2,5,7-Trimethyl-2,3-dihydro-1H-inden-1-one	65001-59-4	95%	250mg	$272.80	2023-09-01
Alichem	A079000769-1g	2,5,7-Trimethyl-2,3-dihydro-1H-inden-1-one	65001-59-4	95%	1g	$520.00	2023-09-01
Chemenu	CM290293-1g	2,5,7-Trimethyl-2,3-dihydro-1H-inden-1-one	65001-59-4	95%	1g	$***	2023-03-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1739948-1g	2,5,7-Trimethyl-2,3-dihydro-1h-inden-1-one	65001-59-4	98%	1g	￥5701.00	2024-05-05
Ambeed	A629039-1g	2,5,7-Trimethyl-2,3-dihydro-1H-inden-1-one	65001-59-4	95+%	1g	$836.0	2025-04-18
Crysdot LLC	CD12046973-1g	2,5,7-Trimethyl-2,3-dihydro-1H-inden-1-one	65001-59-4	95+%	1g	$620	2024-07-24
Ambeed	A629039-250mg	2,5,7-Trimethyl-2,3-dihydro-1H-inden-1-one	65001-59-4	95+%	250mg	$334.0	2025-04-18
Ambeed	A629039-250mg	2,5,7-Trimethyl-2,3-dihydro-1H-inden-1-one	65001-59-4	95+%	250mg	$334.0	2025-04-18